Cas no 21076-23-3 (3-amino-1-benzyl-3-methylthiourea)

• Product Name: 3-amino-1-benzyl-3-methylthiourea
• CAS No: 21076-23-3
• MF: C₉H₁₃N₃S
• MW: 195.284620046616
• CID: 911062
• PubChem ID: 2376171
• Update Time: 2025-04-19

3-amino-1-benzyl-3-methylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-benzyl-1-methylthiourea
• N-BENZYL-1-METHYLHYDRAZINECARBOTHIOAMIDE
• 2-methyl-4-benzylthiosemicarbazide
• 4-Benzyl-2-methyl-thiosemicarbazid
• HMS2383P22
• 3-amino-1-benzyl-3-methylthiourea
• Z56851283
• SMR000155436
• Hydrazinecarbothioamide, 1-methyl-N-(phenylmethyl)-
• 21076-23-3
• AKOS000116614
• MLS000536043
• DTXSID50368309
• CS-0219377
• G33999
• EN300-03846
• CHEMBL1386005

• Inchi： 1S/C9H13N3S/c1-12(10)9(13)11-7-8-5-3-2-4-6-8/h2-6H,7,10H2,1H3,(H,11,13)
• InChI Key： HIAIXBMYEIAKJX-UHFFFAOYSA-N
• SMILES： S=C(N(C)N)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 195.08300
• Monoisotopic Mass: 195.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• PSA: 73.38000
• LogP: 1.95780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives